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Compound of Interest

Compound Name: Bromoethane-d5

Cat. No.: B031941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Bromoethane-d5 (CAS: 3675-63-6). The information is compiled and presented to meet
the needs of laboratory personnel, ensuring safe and compliant use of this compound.

Chemical Identification and Properties

Bromoethane-d5, also known as deuterated ethyl bromide or pentadeuteroethyl bromide, is
the deuterated isotopologue of bromoethane.[1] It is a colorless liquid with an ether-like odor.[2]
Due to its isotopic labeling, it is a valuable tool in various research applications, including
synthetic chemistry and mechanistic studies.[1]

Table 1: Physical and Chemical Properties of Bromoethane-d5
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Property Value Source(s)
CAS Number 3675-63-6 [2][3]
Molecular Formula C2DsBr [2][4]
Molecular Weight 114.00 g/mol [2][4]
Appearance Colorless liquid [2]
Odor Ether-like [2]
Melting Point -119 °C (lit.) [3]
Boiling Point 37-40 °C (lit.) [3]
Flash Point -23°C (-9.4 °F) [5]
Density 1.527 g/mL at 25 °C [5]
Vapor Pressure 375 mmHg at 20 °C [6]
Solubility in Water Slightly soluble [7]

Hazard Identification and Classification

Bromoethane-d5 is classified as a hazardous substance. It is a highly flammable liquid and is

harmful if swallowed or inhaled. It is also suspected of causing cancer.[7][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapour.[8]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[8]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[8]
) o H351: Suspected of causing
Carcinogenicity 2

cancer.[8]

H420: Harms public health and

the environment by destroying
Hazardous to the Ozone Layer 1 )

ozone in the upper

atmosphere.[9]

Signal Word: Danger[2]

Toxicological Data

Specific toxicological data for Bromoethane-d5 is limited. The data presented below is for its
non-deuterated analogue, Bromoethane (Ethyl Bromide, CAS: 74-96-4). It is a common and
accepted practice in toxicology to consider the toxicity of an isotopically labeled compound to
be comparable to its unlabeled counterpart.

Table 3: Acute Toxicity Data for Bromoethane (CAS: 74-96-4)

Route Species Value Source(s)
Oral LD50 Rat 1350 mg/kg 5171
Inhalation LC50 Rat 27,000 ppm (1 hour) [7]
Inhalation LC50 Rat 20.9 mg/L (4 hours) [5]
Intraperitoneal LD50 Rat 1750 mg/kg [7]

Symptoms of Exposure: Inhalation, ingestion, or contact with bromoethane may cause irritation
to the eyes, skin, and respiratory system. It can also lead to central nervous system
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depression, pulmonary edema, and damage to the liver and kidneys. In some cases, cardiac
arrhythmias and cardiac arrest have been reported.[6]

Occupational Exposure Limits

Occupational exposure limits for Bromoethane-d5 have not been specifically established. The
limits for the non-deuterated analogue, Bromoethane, are provided as a conservative guideline.

Table 4: Occupational Exposure Limits for Bromoethane (CAS: 74-96-4)

Organization Type Limit Source(s)
OSHA (USA) PEL (8-hr TWA) 200 ppm (890 mg/m3)  [10]
ACGIH (USA) TLV (8-hr TWA) 5 ppm [10]
NIOSH (USA) REL (10-hr TWA) Not Established

California PEL TWA 5 ppm (22 mg/m3) [10]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit.

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Bromoethane-d5.

Engineering Controls

o Ventilation: All work with Bromoethane-d5 must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[11] The ventilation system should be
explosion-proof.[5]

« Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,
must be strictly excluded from the handling area.[8] Use non-sparking tools and take
precautionary measures against static discharge.[11]

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling Bromoethane-

d5 to determine the appropriate PPE.

Table 5: Recommended Personal Protective Equipment

Body Part PPE Recommendation

Rationale

Chemical safety goggles and a
Eyes/Face
face shield.

To protect against splashes

and vapors.

Chemical-resistant gloves
Skin (e.g., Nitrile rubber, Viton®)

and a flame-retardant lab coat.

To prevent skin contact and

absorption.

In case of inadequate
— ventilation, a NIOSH-approved
espiratory ) ) )
respirator with an organic

vapor cartridge is required.

To prevent inhalation of

harmful vapors.

Handling Procedures

e Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge.[8]

« Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.

[11]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3]

Storage

Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition.[8] A recommended storage temperature is 2-8°C.[4]

Container: Keep the container tightly closed.[8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong bases, alkali metals, aluminum, and magnesium.[2][5]
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Emergency Procedures
Spill Response

A minor chemical spill is one that can be safely managed by trained laboratory personnel
without the assistance of emergency responders. All other spills should be considered major.

Minor Spill Cleanup Protocol:

o Alert Personnel: Immediately alert others in the vicinity.

» Evacuate: Evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
e PPE: Don the appropriate PPE as outlined in Table 5.

o Containment: Contain the spill using an inert absorbent material such as vermiculite, dry
sand, or earth.[12]

o Absorption: Cover the spill with the absorbent material.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a sealed, labeled container for hazardous waste disposal.[12]

o Decontamination: Clean the spill area with soap and water.
o Disposal: Dispose of all contaminated materials as hazardous waste.
Major Spill:

In the event of a large spill, a spill outside of a fume hood, or a spill that personnel are not
equipped or trained to handle:

o Evacuate: Evacuate the entire laboratory or area.
« Isolate: Close doors to the affected area.

o Alarm: Activate the nearest fire alarm.
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+ Emergency Services: Call emergency services (e.g., 911) and provide details of the spill.

The logical workflow for handling a Bromoethane-d5 spill is illustrated in the following diagram.

Bromoethane-d5 Spill Occurs

Assess Spill Size and Location

5 it a minor spill? Is it a major spill?

Minor Spill
(Small, Contained, in Fume Hood)

Alert Personnel in the Area

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Waste in
Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Major Spill
(Large, Uncontained, Outside Hood)

Evacuate Immediate Area

Activate Fire Alarm

Call Emergency Services
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Caption: Logical workflow for responding to a Bromoethane-d5 spill.

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or
water spray.[11]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.[5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

First Aid Measures

Table 6: First Aid Procedures

Exposure Route Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . _ :
artificial respiration. Seek immediate medical

attention.[13]

Immediately remove all contaminated clothing.
Skin Contact Rinse skin with plenty of water for at least 15

minutes. Seek medical attention.[13]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[13]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion ) _ ) i
unconscious person. Seek immediate medical

attention.[13]
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Disposal Considerations

All waste containing Bromoethane-d5 must be handled as hazardous waste.
o Waste Containers: Collect waste in a designated, labeled, and sealed container.

» Disposal Method: Dispose of the waste through a licensed hazardous waste disposal
company in accordance with all federal, state, and local regulations. Do not dispose of down
the drain.[3]

Conclusion

Bromoethane-d5 is a valuable chemical for research, but it poses significant health and safety
risks. A thorough understanding of its properties, hazards, and handling requirements is
essential for its safe use. By implementing the engineering controls, personal protective
equipment, and procedures outlined in this guide, researchers can minimize their risk of
exposure and ensure a safe laboratory environment. Always consult the most recent Safety
Data Sheet (SDS) from the supplier before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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